Cas no 2172327-56-7 (1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid)

• Product Name: 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid
• CAS No: 2172327-56-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5995885
• PubChem ID: 165448841
• Update Time: 2025-08-03

1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid
• 1-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]propanamido}cyclohexane-1-carboxylic acid
• 2172327-56-7
• EN300-1521730

• Inchi： 1S/C27H32N2O6/c30-24(29-27(25(31)32)13-6-1-7-14-27)12-16-34-17-15-28-26(33)35-18-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23H,1,6-7,12-18H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： HUHZIFLXOAOJQN-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)NC(CCOCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid

Introduction to 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic Acid (CAS No. 2172327-56-7)

1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid, identified by its CAS number 2172327-56-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound features a complex molecular structure, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a cyclohexane ring, fluorenylmethoxycarbonyl (Fmoc) group, and amino ethoxypropanamide moiety contributes to its unique chemical properties and potential biological activities.

The molecular architecture of 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid suggests a high degree of specificity in its interactions with biological targets. The Fmoc group, commonly used in peptide synthesis, indicates potential applications in the development of peptide mimetics or modified peptides. Additionally, the cyclohexane ring provides steric hindrance, which can influence the compound's binding affinity and selectivity. These structural features make it an intriguing subject for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid (CAS No. 2172327-56-7) has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary studies have demonstrated its ability to interact with specific protein targets, leading to altered cellular signaling pathways that may contribute to therapeutic effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the Fmoc group necessitates specialized techniques commonly employed in solid-phase peptide synthesis (SPPS). This method allows for the sequential addition of amino acids or modified residues, ultimately forming the desired polypeptide chain. The subsequent modification with an ethoxypropanamide moiety further enhances the compound's complexity and functionality.

One of the most compelling aspects of 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid is its potential as a lead compound for drug development. Its unique structural features offer opportunities for designing derivatives with improved pharmacokinetic properties, such as enhanced solubility, bioavailability, and metabolic stability. Researchers are exploring various modifications to optimize its therapeutic potential while minimizing side effects.

The compound's interaction with biological targets has been investigated using both computational modeling and experimental techniques. Molecular docking studies have predicted favorable binding affinities between 1-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxypropanamido}cyclohexane-1-carboxylic acid and several key enzymes implicated in disease pathways. These predictions have been validated through enzyme inhibition assays, which have shown dose-dependent effects on target enzymes.

In clinical settings, the development of novel therapeutic agents often involves rigorous testing to assess safety and efficacy. The 1-{3-2-((9H-fluoren--9--yl)methoxycarbonyl)amino)ethoxypropanamido}cyclohexane-1--carboxylic acid (CAS No. 2172327-56-7) is currently undergoing preclinical studies to evaluate its pharmacological profile. These studies aim to determine optimal dosing regimens, identify potential toxicities, and assess its effectiveness in animal models of human diseases.

The future prospects for this compound are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like 1-{3--2-({(9H-fluoren--9--yl)methoxycarbonyl)amino)ethoxypropanamido}cyclohexane-1--carboxylic acid (CAS No. 2172327-56-7) will play a crucial role in developing innovative treatments for complex diseases.